N-[(4-Fluorophenyl)methyl]-N-(3-morpholin-4-ylpropyl)prop-2-enamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-N-(3-morpholin-4-ylpropyl)prop-2-enamide
• InChI: InChI=1S/C17H23FN2O2/c1-2-17(21)20(14-15-4-6-16(18)7-5-15)9-3-8-19-10-12-22-13-11-19/h2,4-7H,1,3,8-14H2
• InChI Key: XHWQVHUDOSMTHW-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N(CCCN1CCOCC1)CC2=CC=C(C=C2)F
• Molecular Formula: C17H23FN2O2
• Molecular Weight: 306.37 g/mol
• CAS No.: 2411270-41-0

Description

N-[(4-Fluorophenyl)methyl]-N-(3-morpholin-4-ylpropyl)prop-2-enamide is a synthetic organic compound characterized by the presence of a fluorophenyl group, a morpholine ring, and a prop-2-enamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(4-Fluorophenyl)methyl]-N-(3-morpholin-4-ylpropyl)prop-2-enamide typically involves multiple steps:

Formation of the Fluorophenyl Intermediate: The initial step often involves the reaction of 4-fluorobenzyl chloride with a suitable amine to form the fluorophenyl intermediate.

Introduction of the Morpholine Ring: The intermediate is then reacted with 3-chloropropylmorpholine under basic conditions to introduce the morpholine ring.

Formation of the Prop-2-enamide Moiety: Finally, the compound is reacted with acryloyl chloride in the presence of a base to form the prop-2-enamide moiety.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and stringent quality control measures to ensure high purity and yield.

Chemical Reactions Analysis

Types of Reactions

N-[(4-Fluorophenyl)methyl]-N-(3-morpholin-4-ylpropyl)prop-2-enamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permangan